Cas no 851048-56-1 (4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid)

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid structure

851048-56-1 structure

Product Name:4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid

CAS No:851048-56-1

MF:C₁₀H₈N₂O₃

MW:204.18212223053

MDL:MFCD08741427

CID:719971

PubChem ID:22110111

Update Time:2025-04-19

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoicacid, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-
- 4-(3-METHYL-1,2,4-OXADIAZOL-5-YL)BENZOIC ACID
- 4-(3-methyl-[1,2,4]oxadiazol-5-yl)-benzoic acid
- methyloxadiazolylbenzoicacid
- MB06620
- 4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoicacid
- SCHEMBL326891
- BJB04856
- 851048-56-1
- KXXLPIJOPGBFTA-UHFFFAOYSA-N
- DTXSID90622492
- 4-(3-methyl-1,2,4-oxadiazol-5-yl)-benzoic acid
- DB-076255
- EF-0745
- Z235347061
- Benzoic acid, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-
- AKOS008096881
- J-513397
- MFCD08741427
- EN300-27844
- 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoic acid, AldrichCPR
- CS-0456217
- 4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid
- MDL： MFCD08741427
- Inchi： 1S/C10H8N2O3/c1-6-11-9(15-12-6)7-2-4-8(5-3-7)10(13)14/h2-5H,1H3,(H,13,14)
- InChI Key： KXXLPIJOPGBFTA-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC(C(=O)O)=CC=2)=NC(C)=N1

Computed Properties

Exact Mass: 204.05300
Monoisotopic Mass: 204.053
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76.2A^2
XLogP3: 1.7

Experimental Properties

Density: 1.337
Melting Point: 267-269.5
Boiling Point: 405.07°C at 760 mmHg
Flash Point: 198.779°C
Refractive Index: 1.583
PSA: 76.22000
LogP: 1.74320

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Security Information

Hazard Statement： Harmful

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M224290-100mg	4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid	851048-56-1		100mg	$ 50.00	2022-06-04
TRC	M224290-500mg	4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid	851048-56-1		500mg	$ 185.00	2022-06-04
TRC	M224290-1g	4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid	851048-56-1		1g	$ 275.00	2022-06-04
Apollo Scientific	OR2078-100mg	4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid	851048-56-1	95%	100mg	£22.00	2023-09-01
Apollo Scientific	OR2078-250mg	4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid	851048-56-1	95%	250mg	£45.00	2023-09-01
Apollo Scientific	OR2078-1g	4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid	851048-56-1	95%	1g	£165.00	2025-02-19
abcr	AB225065-500 mg	4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid; 95%	851048-56-1		500MG	€192.90	2022-05-21
abcr	AB225065-1 g	4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid; 95%	851048-56-1		1g	€246.80	2022-05-21
abcr	AB225065-5 g	4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid; 95%	851048-56-1		5g	€977.60	2022-05-21
Chemenu	CM526303-1g	4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid	851048-56-1	95%	1g	$176	2023-02-17

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Related Literature

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Cas no 851048-56-1 (4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid)

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Security Information

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Pricemore >>

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Related Literature

851048-56-1 (4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid) Related Products